molecular formula C12H12N2O B8332788 3-Hydroxyimino-4-methyl-1,2,3,4-tetrahydrocyclopent[b]indole

3-Hydroxyimino-4-methyl-1,2,3,4-tetrahydrocyclopent[b]indole

Cat. No.: B8332788
M. Wt: 200.24 g/mol
InChI Key: ASGHNSYRMFQMFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxyimino-4-methyl-1,2,3,4-tetrahydrocyclopent[b]indole is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

N-(4-methyl-1,2-dihydrocyclopenta[b]indol-3-ylidene)hydroxylamine

InChI

InChI=1S/C12H12N2O/c1-14-11-5-3-2-4-8(11)9-6-7-10(13-15)12(9)14/h2-5,15H,6-7H2,1H3

InChI Key

ASGHNSYRMFQMFU-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2C3=C1C(=NO)CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1,4-dihydro-4-methylcyclopent[b]indol-3(2H)-one (3.0 g) in 30 ml of 95% EtOH was added hydroxylamine hydrochloride (2.25 g) in 9 ml water followed by sodium acetate (4.4 g) in 9 ml water. The mixture was heated at reflux for 4 hours and thereafter an additional 1.1 gram of hydroxylamine hydrochloride in 5 ml water and 2.2 grams of sodium acetate in 5 ml i water were added. After an additional 2 hours of reflux, the mixture was allowed to stand at room temperature overnight. The material which precipitated was collected and recrystallized from 95% EtOH to give 1.9 grams of analytically pure material.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.25 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step Two
Quantity
1.1 g
Type
reactant
Reaction Step Three
Quantity
2.2 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
9 mL
Type
solvent
Reaction Step Four

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